methyl 4-(1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamido)benzoate

• IUPAC Name: methyl 4-[[1-(2-fluorophenyl)-5-methyltriazole-4-carbonyl]amino]benzoate
• InChI: InChI=1S/C18H15FN4O3/c1-11-16(21-22-23(11)15-6-4-3-5-14(15)19)17(24)20-13-9-7-12(8-10-13)18(25)26-2/h3-10H,1-2H3,(H,20,24)
• InChI Key: ONFLCYVWYGXUHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC=CC=C2F)C(=O)NC3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C18H15FN4O3
• Molecular Weight: 354.3 g/mol

Description

Methyl 4-(1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamido)benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the triazole family, which is known for its diverse biological activities.

Scientific Research Applications

Catalyst- and Solvent-Free Synthesis

The compound can be utilized as an intermediate in the catalyst- and solvent-free synthesis of heterocyclic amides, showcasing its potential in green chemistry applications. For example, Moreno-Fuquen et al. (2019) developed an efficient approach for the regioselective synthesis of heterocyclic amides under catalyst- and solvent-free conditions using microwave-assisted Fries rearrangement. This highlights the compound's utility in synthesizing structurally complex molecules in an environmentally friendly manner (Moreno-Fuquen et al., 2019).

Structural and Theoretical Studies

Compounds containing 1,2,3-triazole and fluorophenyl groups are subjects of structural and theoretical studies, which help in understanding their chemical properties and potential applications. For instance, studies involving X-ray structural analysis and theoretical DFT calculations have been conducted to understand the molecular structure and interactions of such compounds, as well as their synthesis processes (R. Moreno-Fuquen et al., 2019).